Cas no 108035-47-8 (3-(1H-Imidazol-1-yl)benzoic acid)

• Product Name: 3-(1H-Imidazol-1-yl)benzoic acid
• CAS No: 108035-47-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD06659077
• CID: 138798
• PubChem ID: 2795544
• Update Time: 2025-04-19

3-(1H-Imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)benzoic acid
• 3-(1-Imidazolyl)benzoic Acid
• Benzoic acid,3-(1H-imidazol-1-yl)-
• 3-imidazol-1-ylbenzoic acid
• 3-(1-lmidazolyl)benzoic Acid
• 3-IMIDAZOL-1-YL-BENZOIC ACID
• 1-(3-Carboxyphenyl)-1H-imidazole
• Benzoic acid, 3-(1H-imidazol-1-yl)-
• 3-imidazolylbenzoic acid
• 3-(1H-imidazol-1-yl)benzoicacid
• PubChem19571
• 3-(1-Imidazolyl)benzoicAcid
• Jsp000701
• 3-(imidazol-1-yl)benzoic acid
• WXHAKCASYYCJED-UHFFFAOYSA-N
• SBB052743
• 3-(1H-Imidaz
• 3-(1H-Imidazole-1-yl)benzoic acid
• 3-(1H-imidazol-1-yl)-benzoic acid

• MDL： MFCD06659077
• Inchi： 1S/C10H8N2O2/c13-10(14)8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H,(H,13,14)
• InChI Key： WXHAKCASYYCJED-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 188.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-205 ºC
• Boiling Point: 427.6 ℃ at 760 mmHg
• Flash Point: 212.4℃
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 55.12000
• LogP: 1.57050

3-(1H-Imidazol-1-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles